Cas no 55734-10-6 (4H-Indazol-4-one, 2-acetyl-2,5,6,7-tetrahydro-3,6,6-trimethyl-)

• Product Name: 4H-Indazol-4-one, 2-acetyl-2,5,6,7-tetrahydro-3,6,6-trimethyl-
• CAS No: 55734-10-6
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 351030
• PubChem ID: 4218843
• Update Time: 2025-04-19

4H-Indazol-4-one, 2-acetyl-2,5,6,7-tetrahydro-3,6,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Indazol-4-one, 2-acetyl-2,5,6,7-tetrahydro-3,6,6-trimethyl-
• 2-acetyl-3,6,6-trimethyl-5,7-dihydroindazol-4-one
• AKOS024350759
• ST50975205
• DTXSID70400952
• 55734-10-6

• Inchi： 1S/C12H16N2O2/c1-7-11-9(13-14(7)8(2)15)5-12(3,4)6-10(11)16/h5-6H2,1-4H3
• InChI Key： OTDPBIFVTPILNM-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C)N(C(C)=O)N=C2CC(C)(C)C1

Computed Properties

• Exact Mass: 220.12128
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 51.96